Cas no 2877631-41-7 (1-[5-bromo-2-(methylsulfanyl)pyrimidin-4-yl]-4-methanesulfonyl-1,4-diazepane)

• Product Name: 1-[5-bromo-2-(methylsulfanyl)pyrimidin-4-yl]-4-methanesulfonyl-1,4-diazepane
• CAS No: 2877631-41-7
• MF: C₁₁H₁₇BrN₄O₂S₂
• MW: 381.31227850914
• CID: 5329002
• PubChem ID: 165435491
• Update Time: 2025-06-29

1-[5-bromo-2-(methylsulfanyl)pyrimidin-4-yl]-4-methanesulfonyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• AKOS040862128
• 1-[5-bromo-2-(methylsulfanyl)pyrimidin-4-yl]-4-methanesulfonyl-1,4-diazepane
• F6743-9030
• 2877631-41-7
• 1-[5-Bromo-2-(methylthio)-4-pyrimidinyl]hexahydro-4-(methylsulfonyl)-1H-1,4-diazepine

• Inchi： 1S/C11H17BrN4O2S2/c1-19-11-13-8-9(12)10(14-11)15-4-3-5-16(7-6-15)20(2,17)18/h8H,3-7H2,1-2H3
• InChI Key： DTSUACDYRWFIIC-UHFFFAOYSA-N
• SMILES： N1(C2C(Br)=CN=C(SC)N=2)CCCN(S(C)(=O)=O)CC1

Computed Properties

• Exact Mass: 379.99763g/mol
• Monoisotopic Mass: 379.99763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.65±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 532.7±60.0 °C(Predicted)
• pka: 5.48±0.40(Predicted)

Additional information on 1-[5-bromo-2-(methylsulfanyl)pyrimidin-4-yl]-4-methanesulfonyl-1,4-diazepane

Introduction to 1-[5-Bromo-2-(Methylsulfanyl)pyrimidin-4-yl]-4-Methanesulfonyl-1,4-Diazepane (CAS No. 2877631-41-7)

1-[5-Bromo-2-(Methylsulfanyl)pyrimidin-4-yl]-4-methanesulfonyl-1,4-diazepane (CAS No. 2877631-41-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a 5-bromo-2-(methylsulfanyl)pyrimidin-4-yl moiety and a methanesulfonyl group attached to a diazepane ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The diazepane ring, a seven-membered heterocyclic compound, is known for its ability to modulate various biological processes. The presence of the methanesulfonyl group enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development. Additionally, the 5-bromo-2-(methylsulfanyl)pyrimidin-4-yl moiety provides the compound with specific binding affinities to certain receptors and enzymes, which can be crucial for its pharmacological effects.

Recent studies have explored the potential of 1-[5-Bromo-2-(Methylsulfanyl)pyrimidin-4-yl]-4-methanesulfonyl-1,4-diazepane in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can effectively modulate neurotransmitter systems, particularly those involving glutamate and GABA. This modulation can help alleviate symptoms associated with conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 1-[5-Bromo-2-(Methylsulfanyl)pyrimidin-4-yl]-4-methanesulfonyl-1,4-diazepane has also been investigated for its anti-inflammatory effects. Studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for treating inflammatory disorders like rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic properties of 1-[5-Bromo-2-(Methylsulfanyl)pyrimidin-4-yl]-4-methanesulfonyl-1,4-diazepane have been extensively studied to optimize its therapeutic potential. Research has shown that the compound exhibits good oral bioavailability and a favorable half-life, which are essential for effective drug delivery. Furthermore, preclinical studies have indicated that the compound is well-tolerated at therapeutic doses, with minimal side effects observed in animal models.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[5-Bromo-2-(Methylsulfanyl)pyrimidin-4-yl]-4-methanesulfonyl-1,4-diazepane in human subjects. Early results from phase I trials have been promising, with the compound demonstrating a favorable safety profile and preliminary evidence of efficacy in treating neurodegenerative and inflammatory conditions.

The synthesis of 1-[5-Bromo-2-(Methylsulfanyl)pyrimidin-4-yl]-4-methanesulfonyl-1,4-diazepane involves several steps that require precise control over reaction conditions to ensure high yields and purity. The process typically begins with the preparation of the diazepane ring through a multistep synthesis involving condensation reactions and cyclization steps. The subsequent introduction of the methanesulfonyl group and the 5-bromo-2-(methylsulfanyl)pyrimidin-4-yl moiety is achieved through selective functional group manipulations.

In conclusion, 1-[5-Bromo-2-(Methylsulfanyl)pyrimidin-4-yl]-4-methanesulonyl-1,4-diazepane (CAS No. 2877631-41-7) represents a promising compound with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases and conditions.